Cas no 1704065-24-6 (Tert-butyl 3-bromo-5-fluorobenzyl(methyl)carbamate)

• Product Name: Tert-butyl 3-bromo-5-fluorobenzyl(methyl)carbamate
• CAS No: 1704065-24-6
• MF: C₁₃H₁₇BrFNO₂
• MW: 318.181986570358
• CID: 4703282
• Update Time: 2025-10-28

Tert-butyl 3-bromo-5-fluorobenzyl(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-bromo-5-fluorobenzyl(methyl)carbamate
• AM87549
• Tert-butyl 3-bromo-5-fluorobenzyl(methyl)carbamate

• Inchi： 1S/C13H17BrFNO2/c1-13(2,3)18-12(17)16(4)8-9-5-10(14)7-11(15)6-9/h5-7H,8H2,1-4H3
• InChI Key： QBNNFHVZHKJSHM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)CN(C)C(=O)OC(C)(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 287.9±32.0 °C at 760 mmHg
• Flash Point: 127.9±25.1 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Tert-butyl 3-bromo-5-fluorobenzyl(methyl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-butyl 3-bromo-5-fluorobenzyl(methyl)carbamate

Tert-butyl 3-bromo-5-fluorobenzyl(methyl)carbamate: A Comprehensive Overview

Tert-butyl 3-bromo-5-fluorobenzyl(methyl)carbamate, with the CAS number 1704065-24-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is notable for its unique structural features, which include a tert-butyl group, a benzyl moiety, and a methyl carbamate functional group. The presence of bromine and fluorine substituents on the aromatic ring further enhances its chemical versatility and reactivity.

The tert-butyl group in this compound serves as a bulky protecting group, which is often utilized in organic synthesis to prevent unwanted side reactions. The benzyl moiety provides a rigid aromatic framework, while the methyl carbamate group introduces hydrogen bonding capabilities, making this compound suitable for various applications in drug design and catalysis. Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other enzyme-targeting agents.

One of the most intriguing aspects of Tert-butyl 3-bromo-5-fluorobenzyl(methyl)carbamate is its ability to participate in cross-coupling reactions. Researchers have demonstrated that the bromine substituent on the aromatic ring can undergo palladium-catalyzed coupling reactions, enabling the construction of biaryl structures with high precision. This property has been leveraged in the synthesis of complex natural product analogs and synthetic polymers.

Furthermore, the fluorine substituent on the benzene ring imparts unique electronic properties to this compound. Fluorine's electronegativity enhances the lipophilicity of the molecule, making it an attractive candidate for drug delivery systems. Recent advancements in fluorinated drug design have underscored the importance of such compounds in improving pharmacokinetic profiles and bioavailability.

In terms of synthesis, Tert-butyl 3-bromo-5-fluorobenzyl(methyl)carbamate can be prepared via a multi-step process involving nucleophilic substitution, Friedel-Crafts alkylation, and carbamate formation. The use of microwave-assisted synthesis has been shown to significantly accelerate reaction times while maintaining high yields. This highlights the importance of modern synthetic techniques in streamlining the production of complex organic compounds.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These analyses have provided critical insights into its molecular structure and stability under various conditions. For instance, high-resolution mass spectrometry has confirmed the exact molecular formula and molecular weight of this compound.

Looking ahead, Tert-butyl 3-bromo-5-fluorobenzyl(methyl)carbamate holds immense potential as a building block in medicinal chemistry research. Its ability to undergo diverse transformations makes it an invaluable tool for constructing libraries of bioactive compounds. Additionally, its role as an intermediate in polymer synthesis opens up new avenues for materials science applications.

In conclusion, Tert-butyl 3-bromo-5-fluorobenzyl(methyl)carbamate is a versatile and intriguing compound that continues to captivate researchers across multiple disciplines. With ongoing advancements in synthetic methodology and analytical techniques, this compound is poised to play an increasingly important role in both academic research and industrial applications.